Cas no 2580222-15-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid
• CAS No: 2580222-15-5
• MF: C₂₂H₁₈N₂O₆S
• MW: 438.453124523163
• CID: 5661010
• PubChem ID: 165894748
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-sulfamoylbenzoic acid
• EN300-27724224
• 2580222-15-5
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid

• Inchi： 1S/C22H18N2O6S/c23-31(28,29)20-11-13(9-10-18(20)21(25)26)24-22(27)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,27)(H,25,26)(H2,23,28,29)
• InChI Key： QRCDZMBQQIXMDH-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(N)(=O)=O

Computed Properties

• Exact Mass: 438.08855747g/mol
• Monoisotopic Mass: 438.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 144Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid (CAS: 2580222-15-5)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid (CAS: 2580222-15-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfamoyl and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in various applications, including drug development, peptide synthesis, and enzyme inhibition. The following report synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent studies has been the role of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid as a building block in peptide synthesis. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a protective group for amino acids. Researchers have explored the efficiency of this compound in facilitating the synthesis of complex peptides, with particular emphasis on its stability and reactivity under various conditions. Recent publications have demonstrated that the sulfamoyl moiety enhances the solubility of intermediate products, thereby improving the overall yield and purity of synthesized peptides.

Another significant line of research has focused on the compound's potential as a carbonic anhydrase inhibitor. Carbonic anhydrases (CAs) are a family of enzymes involved in critical physiological processes, and their dysregulation has been implicated in diseases such as glaucoma, epilepsy, and cancer. Preliminary in vitro studies have shown that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid exhibits selective inhibition against specific CA isoforms, suggesting its potential as a lead compound for the development of novel therapeutics. These findings are particularly noteworthy given the growing need for isoform-selective CA inhibitors to minimize off-target effects.

In addition to its applications in peptide synthesis and enzyme inhibition, recent investigations have explored the compound's utility in drug delivery systems. The Fmoc group's hydrophobic nature and the sulfamoyl group's hydrophilic properties create an amphiphilic character, making the molecule a candidate for self-assembling drug delivery platforms. Studies have reported the formation of nanostructures when this compound is combined with other biocompatible materials, opening new avenues for targeted drug delivery and controlled release formulations.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research is addressing issues such as metabolic stability, bioavailability, and potential toxicity. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-sulfamoylbenzoic acid (CAS: 2580222-15-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual functionality, combining the Fmoc protective group with a sulfamoyl moiety, offers unique advantages in peptide synthesis, enzyme inhibition, and drug delivery. Ongoing studies are likely to further elucidate its mechanisms of action and expand its applications, paving the way for innovative therapeutic strategies.